3-Fluoro-2-hydroxypropane-1-sulfonyl chloride

• IUPAC Name: 3-fluoro-2-hydroxypropane-1-sulfonyl chloride
• InChI: InChI=1S/C3H6ClFO3S/c4-9(7,8)2-3(6)1-5/h3,6H,1-2H2
• InChI Key: CQOYVIPXHPLDIB-UHFFFAOYSA-N
• Canonical SMILES: C(C(CS(=O)(=O)Cl)O)F
• Molecular Formula: C3H6ClFO3S
• Molecular Weight: 176.60 g/mol

Description

3-Fluoro-2-hydroxypropane-1-sulfonyl chloride is a sulfonyl chloride derivative. Its chemical formula is C₃H₆ClFO₃S , and it has a molecular weight of 176.6 g/mol . This compound has been synthesized for its potential application in drug discovery and development .

Scientific Research Applications

Synthesis and Chemical Properties

• Derivative Compounds : 3-Fluoro-2-hydroxypropane-1-sulfonyl chloride is used in synthesizing various derivative compounds. For instance, derivatives of 4-fluoroisoquinoline-5-sulfonyl chloride demonstrate varied molecular conformations due to the steric effects of the sulfonyl group and neighboring atoms (Ohba et al., 2012).

• Prosthetic Agent for Radiolabelling : It serves as a prosthetic agent for fluorine-18 labelling, showing promise in the synthesis of radiolabelled sulfonamides which are essential in positron emission tomography (PET) imaging (Löser et al., 2013).

• Fluorosulfonylation Reagent : It acts as a fluorosulfonylation reagent in the synthesis of specialized compounds like 5-sulfonylfluoro isoxazoles, highlighting its versatility in organic synthesis (Leng & Qin, 2018).

• Synthesis of sp3-Enriched Compounds : This chemical is crucial in the synthesis of sp3-enriched β-fluoro sulfonyl chlorides, which are important building blocks in drug discovery (Grygorenko et al., 2020).

• Understanding Reaction Mechanisms : It aids in studying the mechanisms of hydrolyses of various acid derivatives, enhancing our understanding of chemical reaction pathways (Bentley, 2015).

• Solid-Phase Synthesis Applications : This compound is used in solid-phase synthesis processes, exemplifying its utility in creating complex chemical structures like 1,3-oxazolidin-2ones (Holte et al., 1998).

• Synthesis of Fluorinated Polymers : It plays a role in synthesizing fluoro-polyetherimides, which have applications in areas requiring high thermal and electrical stability (Vora et al., 2000).

• Development of Antibacterial Agents : Derivatives of this compound are explored for their antibacterial activity against resistant bacterial strains, underscoring its potential in medicinal chemistry (Oliveira et al., 2016).

• Synthesizing Heteroaryl Sulfonamides and Sulfonyl Fluorides : It is utilized in the synthesis of heteroaryl sulfonamides and sulfonyl fluorides from heteroaryl thiols, demonstrating its applicability in diverse chemical syntheses (Wright & Hallstrom, 2006).